Strontium titanium fluoride

• CAS No.: 31252-78-5
• Molecular Formula: F6SrTi
• Molecular Weight: 249.5 g/mol
• IUPAC Name: strontium;titanium(4+);hexafluoride
• InChI: InChI=1S/6FH.Sr.Ti/h6*1H;;/q;;;;;;+2;+4/p-6
• InChI Key: NHTPUPMZOZJOOA-UHFFFAOYSA-H
• SMILES: [F-].[F-].[F-].[F-].[F-].[F-].[Ti+4].[Sr+2]
• Synonyms: hexafluoro-strontium titanate; strontium titanium fluoride

Description

However, based on analogous compounds like strontium fluoride (SrF₂) and titanium fluorides (TiF₃, TiF₄), a comparative analysis can be inferred. These compounds share structural and functional similarities with other alkaline earth fluorides (e.g., CaF₂, BaF₂) and transition metal fluorides. The absence of direct data on "strontium titanium fluoride" suggests it may be a hypothetical or less-studied compound. This article focuses on SrF₂ and TiF₃/TiF₄, leveraging their properties to draw parallels with related materials.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Chemical Properties

Compound	Formula	Structure	Density (g/cm³)	Solubility (Ksp)	Key Chemical Features	References
Strontium Fluoride	SrF₂	Cubic (CaF₂-type)	4.24	~2.0 × 10⁻²⁵	Highly insoluble, superionic conductivity
Titanium(IV) Fluoride	TiF₄	Tetragonal	2.798	Reacts with H₂O	Strong Lewis acid, hygroscopic
Titanium(III) Fluoride	TiF₃	Trigonal	3.41	Insoluble	Reductive properties, used in catalysis
Calcium Fluoride	CaF₂	Cubic	3.18	3.9 × 10⁻¹¹	Optical transparency, low dispersion
Barium Titanate	BaTiO₃	Perovskite	6.02	Insoluble	Ferroelectric, piezoelectric

• SrF₂ shares a cubic structure with CaF₂ and BaF₂, enabling broad optical transparency (UV to IR) and applications in lenses and windows . Its extremely low solubility contrasts with TiF₄, which reacts vigorously with water .
• TiF₃ and TiF₄ exhibit distinct redox behaviors: TiF₃ is a reducing agent, while TiF₄ acts as a catalyst in organic synthesis .

Mechanical and Thermal Properties

Compound	Melting Point (°C)	Thermal Conductivity (W/m·K)	Hardness (Brinell)	Applications	References
SrF₂	1,477	~10	N/A	Optical coatings, sputtering targets
TiF₄	Sublimes at ~284	Low	N/A	Fluorination reagent, catalyst
CaF₂	1,418	~10	158	UV optics, semiconductor manufacturing
SrTiO₃	2,080	~12	N/A	Capacitors, superconductors

• SrF₂ has a high melting point (~1,477°C), making it suitable for high-temperature optical applications . Its mechanical stability is comparable to CaF₂ but inferior to TiF₃/TiF₄ in catalytic versatility.
• TiF₄ sublimes at 284°C, limiting its use in high-temperature environments but favoring gas-phase reactions .

Q & A

Basic Research Questions

Q. What are the established synthesis methods for high-purity strontium titanium fluoride (Sr-Ti-F) compounds, and how can purity be validated experimentally?

• Methodological Answer : Synthesis often involves solid-state reactions or hydrothermal methods. For example, Sr(OH)₂·8H₂O and titanium precursors (e.g., TiF₄) can be reacted under controlled hydrothermal conditions (e.g., 150–200°C for 12–24 hours) to form Sr-Ti-F compounds . Purity is validated using X-ray diffraction (XRD) to confirm crystallinity and energy-dispersive X-ray spectroscopy (EDS) to verify stoichiometry. Cross-referencing with databases like the ICDD PDF-4+ ensures phase identification accuracy .

Q. Which characterization techniques are critical for analyzing the structural and electronic properties of Sr-Ti-F systems?

• Methodological Answer : Key techniques include:

• XRD : To determine crystal structure and phase purity .
• Scanning Electron Microscopy (SEM) : For surface morphology and particle size analysis .
• UV-Vis Spectroscopy : To assess optical bandgap and electronic transitions .
• Raman Spectroscopy : For identifying vibrational modes and detecting lattice distortions .

Q. What safety protocols are essential when handling Sr-Ti-F compounds in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact with irritants like SrF₂ or TiF₄ .
• Ventilation : Conduct reactions in fume hoods to avoid inhalation of fluoride vapors .
• Waste Disposal : Neutralize acidic residues (e.g., HF byproducts) with calcium carbonate before disposal. Contaminated materials should be treated as hazardous waste .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data (e.g., discrepancies in bandgap measurements) for Sr-Ti-F materials?

• Methodological Answer :

• Multi-Technique Validation : Combine UV-Vis diffuse reflectance, photoluminescence, and ellipsometry to cross-validate bandgap values .
• Surface Passivation : Address surface defects (e.g., via annealing in inert atmospheres) that may distort optical measurements .
• Computational Modeling : Use density functional theory (DFT) to predict electronic structures and reconcile experimental gaps .

Q. What experimental design considerations are critical for optimizing photocatalytic efficiency in Sr-Ti-F heterostructures?

• Methodological Answer :

• Doping Strategies : Introduce transition metals (e.g., Cr³⁺) to reduce charge recombination. For example, Cr-doped SrTiO₃/TiO₂ heterostructures enhance visible-light absorption .
• Morphology Control : Synthesize nanotube arrays via anodization to increase surface area and active sites .
• Electrochemical Testing : Use photocurrent density measurements under AM 1.5G illumination to quantify photocatalytic activity .

Q. How do environmental factors (e.g., pH, temperature) influence the stability and degradation pathways of Sr-Ti-F compounds in aqueous systems?

• Methodological Answer :

• Leaching Studies : Immerse samples in buffered solutions (pH 4–10) and monitor Sr²⁺/F⁻ ion release via inductively coupled plasma mass spectrometry (ICP-MS) .
• Accelerated Aging Tests : Expose materials to elevated temperatures (e.g., 60°C) to simulate long-term stability .
• Ecotoxicity Assessment : Use bioassays (e.g., Daphnia magna) to evaluate mobility and bioaccumulation potential .

Q. What computational approaches are effective for predicting the thermodynamic stability of novel Sr-Ti-F phases?

• Methodological Answer :

• Phase Diagram Construction : Use CALPHAD (CALculation of PHAse Diagrams) software with thermodynamic databases (e.g., FactSage) to model Sr-F-Ti ternary systems .
• Ab Initio Calculations : Apply DFT-based tools (e.g., VASP) to calculate formation energies and identify metastable phases .